Cas no 214262-87-0 (2-(2-chloro-4-fluorophenyl)ethan-1-ol)

• Product Name: 2-(2-chloro-4-fluorophenyl)ethan-1-ol
• CAS No: 214262-87-0
• MF: C₈H₈ClFO
• MW: 174.599925041199
• MDL: MFCD00800610
• CID: 284024
• PubChem ID: 2733236
• Update Time: 2025-05-20

2-(2-chloro-4-fluorophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(2-Chloro-4-fluorophenyl)ethanol
• 2-CHLORO-4-FLUOROPHENETHYL ALCOHOL
• Benzeneethanol,2-chloro-4-fluoro-
• 2-(2-chloro-4-fluorophenyl)ethan-1-ol
• CS-0156855
• A815332
• SCHEMBL4098463
• AS-46119
• FT-0643968
• EN300-1231110
• AMY28713
• DTXSID00369801
• AKOS013283565
• 214262-87-0
• 2-Chloro-4-fluorophenethylalcohol
• MFCD00800610
• CL8845
• YCVGKJHWBFKWKW-UHFFFAOYSA-N
• DB-026961

• MDL： MFCD00800610
• Inchi： 1S/C8H8ClFO/c9-8-5-7(10)2-1-6(8)3-4-11/h1-2,5,11H,3-4H2
• InChI Key： YCVGKJHWBFKWKW-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CCO)F

Computed Properties

• Exact Mass: 174.02500
• Monoisotopic Mass: 174.0247707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.2

Experimental Properties

• Color/Form: colorless liquid
• Density: 1.2096 (estimate)
• Refractive Index: 1.525-1.529
• PSA: 20.23000
• LogP: 2.01390
• Solubility: Not available

2-(2-chloro-4-fluorophenyl)ethan-1-ol Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 37/39-26
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-(2-chloro-4-fluorophenyl)ethan-1-ol

2-(2-chloro-4-fluorophenyl)ethan-1-ol: A Comprehensive Overview

CAS No. 214262-87-0, commonly referred to as 2-(2-chloro-4-fluorophenyl)ethan-1-ol, is a versatile organic compound with significant applications in various fields. This compound, characterized by its unique structure and chemical properties, has garnered attention in recent years due to its potential in pharmaceuticals, agrochemicals, and advanced materials. The molecule consists of a hydroxyl group (-OH) attached to a carbon chain, which is further connected to a chloro-fluoro-substituted phenyl ring. This structural arrangement imparts the compound with distinctive reactivity and functionality.

The synthesis of 2-(2-chloro-4-fluorophenyl)ethan-1-ol involves multi-step organic reactions, often employing Friedel-Crafts alkylation or nucleophilic aromatic substitution methods. Recent advancements in catalytic systems have enabled more efficient and environmentally friendly production processes. For instance, the use of palladium-catalyzed cross-coupling reactions has significantly improved the yield and purity of this compound, making it more accessible for industrial applications.

In the pharmaceutical industry, 2-(2-chloro-4-fluorophenyl)ethan-1-ol serves as an intermediate in the synthesis of bioactive molecules. Its ability to undergo various functional group transformations makes it a valuable building block for drug discovery programs targeting diseases such as cancer, inflammation, and infectious disorders. Recent studies have highlighted its role in modulating enzyme activity and receptor binding, underscoring its potential as a lead compound for therapeutic development.

Beyond pharmaceuticals, this compound finds utility in agrochemicals, particularly in the development of herbicides and fungicides. Its unique chemical profile allows for selective interaction with plant enzymes, making it a promising candidate for next-generation crop protection agents. Researchers have also explored its application in materials science, where it acts as a precursor for high-performance polymers and coatings.

The environmental impact of CAS No. 214262-87-0 has been a subject of recent scrutiny. Studies indicate that while the compound exhibits moderate biodegradability under aerobic conditions, its persistence in aquatic environments warrants careful handling during manufacturing processes. Regulatory frameworks are increasingly emphasizing the need for sustainable practices to minimize ecological risks associated with this compound.

In conclusion, 2-(2-chloro-4-fluorophenyl)ethan-1-ol stands as a pivotal molecule in contemporary chemistry, offering diverse opportunities across multiple industries. Its continued exploration and optimization promise to unlock new avenues for innovation while addressing pressing global challenges in health and sustainability.